N-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N'-cyclopropyloxamide

• IUPAC Name: N-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N'-cyclopropyloxamide
• InChI: InChI=1S/C16H21N3O5S/c20-15(16(21)18-12-7-8-12)17-11-14-19(9-4-10-24-14)25(22,23)13-5-2-1-3-6-13/h1-3,5-6,12,14H,4,7-11H2,(H,17,20)(H,18,21)
• InChI Key: MXGDLJLEZJAJES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NC2CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H21N3O5S
• Molecular Weight: 367.4 g/mol

Description

Benzenesulfonyl compounds are a class of organic compounds that contain a sulfonyl functional group attached to a benzene ring. They are used in various applications, including as intermediates in organic synthesis.

Molecular Structure Analysis

The molecular structure of a benzenesulfonyl compound would typically include a benzene ring attached to a sulfonyl group. The exact structure would depend on the other substituents present in the molecule.

Chemical Reactions Analysis

Benzenesulfonyl compounds can undergo a variety of reactions, including nucleophilic substitution and elimination reactions. The exact reactions would depend on the other functional groups present in the molecule.

Scientific Research Applications

Inflammasome Inhibition

• Findings : SAR studies revealed that modifications involving the sulfonylurea linker (such as changing the position of carbonyl and sulfonyl groups or inserting a cyclopropyl group) led to potent NLRP3 antagonists with low nanomolar inhibitory activities. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information on the compound or its potential biological targets, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many benzenesulfonyl compounds are irritants and should be handled with care.

Future Directions

The future directions for research on a compound would depend on its potential applications. For example, if the compound showed promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, or conducting clinical trials.